Cas no 55902-12-0 (N-Methyl-N-alpha-methylbenzyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide)

• Product name: N-Methyl-N-alpha-methylbenzyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• CAS No: 55902-12-0
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 2672187
• PubChem ID: 44144586

N-Methyl-N-alpha-methylbenzyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(6-oxo-3-phenylpyridazin-1-yl)-N-(1-phenylethyl)acetamide
• N-Methyl-N-(α-methylbenzyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• DTXSID10971313
• BRN 0842056
• N-Methyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(1-phenylethyl)acetamide
• 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylbenzyl-6-oxo-3-phenyl-
• 55902-12-0
• N-Methyl-N-alpha-methylbenzyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• AKOS008732967

• Inchi： InChI=1S/C21H21N3O2/c1-16(17-9-5-3-6-10-17)23(2)21(26)15-24-20(25)14-13-19(22-24)18-11-7-4-8-12-18/h3-14,16H,15H2,1-2H3
• InChI Key： ZHEGMLXHLDWQCR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 347.16337692Da
• Monoisotopic Mass: 347.16337692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53Ų